Cas no 1338954-50-9 (4-Amino-N-(2-amino-2-oxoethyl)-1H-pyrazole-3-carboxamide)

• Product Name: 4-Amino-N-(2-amino-2-oxoethyl)-1H-pyrazole-3-carboxamide
• CAS No: 1338954-50-9
• MF: C₆H₉N₅O₂
• MW: 183.167959928513
• CID: 5457358
• PubChem ID: 63106845
• Update Time: 2025-10-22

4-Amino-N-(2-amino-2-oxoethyl)-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z1090115010
• EN300-3711997
• 4-amino-N-(2-amino-2-oxoethyl)-1H-pyrazole-5-carboxamide
• AKOS012407665
• 1338954-50-9
• 2-[(4-amino-1h-pyrazol-5-yl)formamido]acetamide
• 4-Amino-N-(2-amino-2-oxoethyl)-1H-pyrazole-3-carboxamide

• Inchi： 1S/C6H9N5O2/c7-3-1-10-11-5(3)6(13)9-2-4(8)12/h1H,2,7H2,(H2,8,12)(H,9,13)(H,10,11)
• InChI Key： IPDTUHOHLLCEQV-UHFFFAOYSA-N
• SMILES： N1C=C(N)C(C(NCC(N)=O)=O)=N1

Computed Properties

• Exact Mass: 183.07562455g/mol
• Monoisotopic Mass: 183.07562455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 127Ų

Experimental Properties

• Density: 1.514±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 695.7±50.0 °C(Predicted)
• pka: 13.49±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-Amino-N-(2-amino-2-oxoethyl)-1H-pyrazole-3-carboxamide

Research Brief on 4-Amino-N-(2-amino-2-oxoethyl)-1H-pyrazole-3-carboxamide (CAS: 1338954-50-9)

4-Amino-N-(2-amino-2-oxoethyl)-1H-pyrazole-3-carboxamide (CAS: 1338954-50-9) is a pyrazole derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has been investigated for its biological activities, particularly in the context of enzyme inhibition and therapeutic targeting. The following research brief consolidates the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential therapeutic applications.

Recent studies have highlighted the synthetic pathways for 4-Amino-N-(2-amino-2-oxoethyl)-1H-pyrazole-3-carboxamide, emphasizing its efficient production through multi-step organic reactions. Researchers have optimized the synthesis to improve yield and purity, which is critical for its application in high-throughput screening and preclinical studies. The compound's structural motif, featuring both amino and carboxamide functional groups, makes it a versatile scaffold for further chemical modifications aimed at enhancing its pharmacological properties.

In terms of biological activity, 4-Amino-N-(2-amino-2-oxoethyl)-1H-pyrazole-3-carboxamide has demonstrated promising inhibitory effects against specific enzymes involved in inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported its potent inhibition of a key kinase implicated in tumor progression, suggesting its potential as an anticancer agent. The study utilized in vitro assays and molecular docking simulations to elucidate the compound's binding affinity and selectivity, providing a foundation for future structure-activity relationship (SAR) studies.

Further investigations into the compound's mechanism of action have revealed its ability to modulate cellular signaling pathways. For example, it has been shown to interfere with the NF-κB pathway, which plays a central role in inflammation and immune responses. This finding positions 4-Amino-N-(2-amino-2-oxoethyl)-1H-pyrazole-3-carboxamide as a candidate for developing novel anti-inflammatory drugs. Additionally, its low cytotoxicity profile in normal cell lines, as observed in recent cytotoxicity assays, underscores its potential for therapeutic use.

Despite these promising results, challenges remain in translating the compound's preclinical success into clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further optimization and in vivo studies. Current research efforts are focused on derivatizing the core structure to improve its pharmacokinetic properties while retaining its biological efficacy.

In conclusion, 4-Amino-N-(2-amino-2-oxoethyl)-1H-pyrazole-3-carboxamide (CAS: 1338954-50-9) represents a compelling case study in the intersection of chemistry and biology. Its multifaceted biological activities and synthetic accessibility make it a valuable tool for drug discovery. Future research should prioritize comprehensive preclinical evaluations and the development of targeted delivery systems to fully exploit its therapeutic potential. This brief underscores the importance of continued investment in the exploration of novel chemical entities like this one, which hold promise for addressing unmet medical needs.